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Compound of Interest

Compound Name: Sodium hydrogen adipate

Cat. No.: B101022 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and characterization

of monosodium adipate, also known as sodium hydrogen adipate. This document details the

chemical principles, experimental procedures, and analytical techniques required to produce

and verify this monobasic salt of adipic acid.

Introduction
Monosodium adipate (C₆H₉NaO₄) is the monosodium salt of adipic acid, a dicarboxylic acid of

significant industrial importance. While disodium adipate is more commonly referenced, the

monosodium salt presents unique properties due to the presence of a free carboxylic acid

group, making it a potentially valuable intermediate in organic synthesis and for applications

requiring specific pH buffering capacities. This guide outlines a detailed methodology for its

targeted synthesis and subsequent characterization.

Synthesis of Monosodium Adipate
The synthesis of monosodium adipate hinges on the principle of partial neutralization of adipic

acid. A precise 1:1 molar ratio of adipic acid to a sodium base, typically sodium hydroxide, is

crucial to favor the formation of the monosodium salt over the disodium salt.

Reaction Scheme
The reaction proceeds as a straightforward acid-base neutralization:
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HOOC-(CH₂)₄-COOH + NaOH → NaOOC-(CH₂)₄-COOH + H₂O

Experimental Protocol
Materials:

Adipic acid (C₆H₁₀O₄)

Sodium hydroxide (NaOH)

Deionized water

Ethanol

pH indicator or pH meter

Procedure:

Dissolution of Adipic Acid: In a reaction flask equipped with a magnetic stirrer, dissolve a

specific molar quantity of adipic acid in a suitable volume of deionized water. Gentle heating

may be applied to facilitate dissolution.

Preparation of Sodium Hydroxide Solution: Prepare a standardized aqueous solution of

sodium hydroxide. The concentration should be accurately known to ensure precise

stoichiometric control.

Neutralization: Slowly add exactly one molar equivalent of the sodium hydroxide solution to

the stirred adipic acid solution at room temperature. Monitor the pH of the reaction mixture

throughout the addition. The final pH should be controlled to be in the acidic range, indicative

of the formation of the monosodium salt.

Isolation of Monosodium Adipate:

The resulting aqueous solution of monosodium adipate can be concentrated by rotary

evaporation to induce crystallization.

Alternatively, the addition of a less polar solvent in which monosodium adipate is insoluble,

such as ethanol, can be used to precipitate the product.
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Purification: The crude monosodium adipate crystals should be collected by vacuum filtration

and washed with a small amount of cold ethanol to remove any unreacted adipic acid or

residual sodium hydroxide.

Drying: The purified crystals are then dried in a vacuum oven at a moderate temperature to

remove residual solvent.

Characterization of Monosodium Adipate
Thorough characterization is essential to confirm the identity and purity of the synthesized

monosodium adipate. The following techniques are recommended.

Physical Properties
Monosodium adipate is expected to be a white, odorless crystalline powder.[1] It is freely

soluble in water and also shows solubility in ethanol.[1]

Property Description

CAS Number 18996-34-4

Molecular Formula C₆H₉NaO₄

Molecular Weight 168.13 g/mol

Appearance White odorless powder

Solubility Freely soluble in water, soluble in ethanol

Spectroscopic Analysis
Infrared (IR) Spectroscopy:

The IR spectrum of monosodium adipate is expected to exhibit characteristic absorption bands

for both the carboxylate and the carboxylic acid functional groups.

A broad O-H stretching band from the carboxylic acid group (around 3000 cm⁻¹).

A sharp C=O stretching band from the carboxylic acid group (around 1700 cm⁻¹).
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An asymmetric and a symmetric stretching band for the carboxylate group (COO⁻) at

approximately 1600-1550 cm⁻¹ and 1400 cm⁻¹, respectively.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: The proton NMR spectrum would be expected to show signals corresponding to the

methylene protons of the adipate backbone. The chemical shifts of the protons alpha to the

carboxyl and carboxylate groups would be distinct.

¹³C NMR: The carbon NMR spectrum should display distinct signals for the carbonyl carbons

of the carboxylic acid and the carboxylate groups, in addition to the signals for the methylene

carbons.

Mass Spectrometry (MS):

Mass spectrometry can be used to confirm the molecular weight of the adipate anion.

Thermal Analysis
Techniques such as Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis

(TGA) can be employed to determine the melting point and thermal stability of the synthesized

compound.

Workflow and Logic Diagrams
The following diagrams illustrate the synthesis and characterization workflow for monosodium

adipate.
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Caption: Synthesis and characterization workflow for monosodium adipate.
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Conclusion
This guide provides a foundational framework for the successful synthesis and comprehensive

characterization of monosodium adipate. The detailed experimental protocol and analytical

methodologies described herein are intended to support researchers and scientists in

producing and verifying this compound for various applications in drug development and

organic synthesis. Adherence to precise stoichiometric control during synthesis is paramount to

achieving a high purity of the desired monosodium salt.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Sodium hydrogen adipate | C6H9NaO4 | CID 23705258 - PubChem
[pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [A Technical Guide to the Synthesis and
Characterization of Monosodium Adipate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b101022#synthesis-and-characterization-of-
monosodium-adipate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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